Selenocysteine
Overview
Description
Selenocysteine, known as the 21st amino acid in the genetic code, is a unique amino acid that contains selenium. It is incorporated into proteins by a specific tRNA, which recognizes the UGA codon, traditionally a stop signal in mRNA. Selenocysteine is vital for the function of selenoproteins, which play diverse roles in human health and disease, including antioxidant defense, thyroid hormone metabolism, and immune function["]["].
Synthesis Analysis
The synthesis of selenocysteine is a complex process that occurs on its specific tRNA, designated tRNA([Ser]Sec). Initially, seryl-tRNA synthetase charges tRNA([Ser]Sec) with serine. This seryl moiety is then phosphorylated to form O-phosphoseryl-tRNA([Ser]Sec). Selenocysteine synthase (SecS) catalyzes the final step, converting O-phosphoseryl-tRNA([Ser]Sec) into selenocysteyl-tRNA([Ser]Sec) using selenophosphate as the selenium donor. Selenophosphate synthetase 2 (SPS2) is responsible for synthesizing selenophosphate from selenide and ATP["].Molecular Structure Analysis
Selenocysteine synthase, the enzyme responsible for the final step of selenocysteine synthesis, has been studied in both bacterial and eukaryotic forms. It is a pyridoxal 5'-phosphate-dependent enzyme and belongs to the alpha/gamma superfamily of such enzymes. The bacterial form of the enzyme is known to form a decameric structure, which is essential for its function. The enzyme interacts specifically with seryl-tRNA(Sec) and does not interact with serine-inserting tRNA species["].Chemical Reactions Analysis
The conversion of seryl-tRNA(Sec) to selenocysteyl-tRNA(Sec) involves several chemical reactions. The enzyme forms a Schiff base with the alpha-amino group of L-serine, followed by dehydration to create an aminoacrylyl-tRNA(Sec) intermediate. This intermediate is then reacted with HSe-, provided by the SELD protein, to form selenocysteyl-tRNA(Sec) in an ATP-dependent reaction1. Additionally, thiophosphate can serve as a substrate for the enzyme, leading to the synthesis of cysteyl-tRNA(Sec), although with much lower efficiency["].Physical and Chemical Properties Analysis
Selenocysteine is similar to cysteine but with a selenium atom replacing the sulfur atom. This substitution confers different physical and chemical properties, such as a lower pKa for the selenol group and a higher reactivity in redox reactions, which is crucial for the catalytic activity of selenoenzymes. Selenocysteine derivatives have been synthesized and characterized, revealing that certain substituents can stabilize the selenocysteine molecule. The synthesis of selenocysteine-containing peptides has also been achieved through methods such as native chemical ligation, demonstrating the versatility of selenocysteine in peptide chemistry["].Scientific Research Applications
Phytoremediation Enhancement in Indian Mustard:
Application: The study aimed to improve selenium (Se) phytoremediation traits in Indian mustard by genetically engineering the plant to overexpress ATP sulfurylase and selenocysteine methyltransferase (SMT).Methodology: The research involved the development of double transgenic plants that overexpressed both APS and SMT genes, leading to enhanced Se accumulation from selenate.
Key Findings: The transgenic plants showed a substantial improvement in Se accumulation from selenate, with a 4 to 9 times increase over wild type["].
Biomedical Applications of Selenium Nanoparticles:
Application: The paper reviewed the primary biomedical applications of selenium nanoparticles (SeNPs), particularly in cancer therapies.Methodology: The research focused on the development and characterization of SeNPs, their functionalization with active targeting ligands, and their delivery to tumor sites.
Key Findings: SeNPs are less toxic than inorganic and organic Se compounds and can effectively deliver drug-loaded nanoparticles to specific cells, reducing off-target effects["].
Selective Monitoring of Selenocysteine in Living Cells:
Application: The study developed a lysosome-targetable probe for selectively sensing Sec in living cells.Methodology: A weak acid activated probe was designed to detect Sec with a significant fluorescence enhancement in the acidic microenvironment of lysosomes.
Key Findings: The probe was successfully applied for imaging exogenous and endogenous Sec in lysosomes, demonstrating its potential for biological investigation of Sec in subcellular organelles["].
Bioinformatics of Selenoproteins:
Application: The review discussed the use of bioinformatics tools to study the biology of selenium and selenoproteins.Methodology: Computational tools were used to identify selenoprotein genes, study their evolution, and examine human genetic variants in selenoprotein genes.
Key Findings: The synthesis of selenoproteins is essential for development, and mutations in selenoprotein genes have been linked to rare congenital disorders["].
Bacterial Transformations of Selenium Species:
Application: The review presented investigations into bacterial transformations of selenium species for biotechnological and bioremediation applications.Methodology: The study focused on the characterization of microbial bio-transformations of selenium and their products.
Key Findings: Microorganisms can transform selenium into forms such as selenocysteine, selenium nanoparticles, and methylated selenium species, which are useful for various applications["].
Physiological Activities of Selenoproteins/Se-enriched Peptides:
Application: The review covered the separation of selenoproteins and Se-enriched peptides and their physiological roles in humans.Methodology: Information regarding the presence of selenoproteins in the human body and their separation from various sources was compiled.
Key Findings: Organic Se, as part of selenocysteine in selenoproteins, is involved in crucial cellular processes and has antioxidant and immune properties["].
Biotechnological Use of Selenocysteine in Proteins:
Application: The review described the unique properties of Sec and discussed its potential biotechnological applications.Methodology: The paper discussed the production of selenoproteins and the introduction of Sec into proteins for various biotechnological uses.
Key Findings: Sec's unique properties make it useful for applications such as radiolabeling, peptide conjugation, and analysis of enzymatic reactions["].
Chemistry of Selenium and Selenocysteine in Protein Chemistry:
Application: The Minireview focused on the utility of selenium and selenocysteine in protein chemistry.Methodology: The chemistry of selenium and selenocysteine was explored for their applications in chemical modification, protein synthesis, and folding.
Key Findings: Selenocysteine's high reactivity makes it valuable for various applications in chemical biology["].
Selenocysteine's Role in Dietary Restriction Mimicry and Pathophysiological Changes:
Application: The study investigated the mechanism behind the lifespan-extending effect of selenocysteine and its impact on age-associated pathophysiological changes.Methodology: Lifespan assays were conducted with C. elegans mutants to determine the overlap between selenocysteine's effects and dietary restriction.
Key Findings: Selenocysteine mimicked the effect of dietary restriction on lifespan via SKN-1 and retarded age-associated pathophysiological changes["].
Chemistry and Biochemistry of Selenocysteine:
Application: The chapter reviewed the (bio)synthesis of selenocysteine, selenopeptides, and selenoproteins, and their roles in enzyme catalysis and biotechnological applications.Methodology: The roles selenium plays in enzyme catalysis and its utility for diverse biotechnological applications were discussed.
Key Findings: Selenocysteine is a redox-active amino acid that provides interesting enzymatic activities when inserted into natural proteins or artificial peptides["].
Selenocysteine has been shown to have significant applications in enhancing phytoremediation, developing biomedical tools, selectively monitoring cellular processes, understanding the bioinformatics of selenoproteins, and exploiting bacterial transformations of selenium species. Its unique properties are leveraged in biotechnological applications, and it plays a role in mimicking dietary restriction effects on lifespan and health.
Mechanism Of Action
Biosynthesis and Incorporation of Selenocysteine
Selenocysteine (Sec) is a unique amino acid encoded by a specific codon. Its synthesis involves distinct mechanisms, including specific biosynthesis via internal factors (SelA, SelB, SelC, SelD, SPS2, PSTK), elements on mRNA (SECIS, PSL, SPUR, RF), and the specificity of the UGA codon. Factors like translation initiation interval and other action modes of SECIS also affect Sec's incorporation efficiency (Peng, Yue, Fang, Liu, & Wang, 2021).Selenocysteine Insertion in Mammals
In mammals, at least 25 proteins incorporate selenocysteine through a complex mechanism that modifies canonical translation elongation. This process involves SECIS binding protein (SBP2) and a selenocysteine-specific translation elongation factor (eEFSec). SBP2's interaction with ribosomes and SECIS elements suggests a revised model for selenocysteine incorporation (Kinzy, Caban, & Copeland, 2005).Selenocysteine in Eukaryotes
In eukaryotes, selenocysteine biosynthesis from serine on tRNA(Sec) requires four enzymes. Its incorporation in response to UGA codons involves complex recoding machinery with multiple molecular partners, though the detailed action mechanism remains elusive (Allmang, Wurth, & Krol, 2009).Selenocysteine's Role in Genotoxicity
Selenium toxicity, often attributed to oxidative stress, varies based on its chemical form and speciation. Selenocysteine and selenomethionine toxicity involve oxidative stress and ROS-independent mechanisms, including protein homeostasis disruption due to selenocysteine misincorporation (Lazard, Dauplais, Blanquet, & Plateau, 2017).Selenocysteine in Immune Regulation
Selenium, primarily in the form of selenocysteine, plays a critical role in immune regulation. Selenoproteins, including glutathione peroxidase, selenoprotein-S, and selenoprotein-P, have antioxidant properties and participate in the regulation of inflammatory responses (Hariharan & Dharmaraj, 2020).Role in Energy Metabolism and Pathogenesis
Selenocysteine has been identified in enzymes related to energy metabolism in archaea, suggesting its importance in basic cellular processes. Its incorporation into proteins, directed by UGA codons, involves specific tRNA and selenium donor, selenophosphate, indicating its critical role in cellular function and pathogenesis (Rother, Resch, Wilting, & Böck, 2001).Biochemical And Physiological Effects
Essential Role of Selenium and Selenoproteins
Selenium, essential for mammals, manifests its biological effects predominantly through selenoproteins, which contain selenocysteine. These proteins play diverse roles, from antioxidant defense to hormone biosynthesis. Insufficient selenium intake can lead to deficiency syndromes and exacerbate diseases. The physiological actions of selenium are mainly mediated through selenocysteine-containing proteins, with varied functions in different biological systems (Roman, Jitaru, & Barbante, 2014).Selenocysteine in Redox Homeostasis and Disease Prevention
Selenocysteine is key in redox homeostasis and disease prevention. Selenoproteins, containing selenocysteine, are crucial in antioxidative processes and are involved in preventing and repairing damage caused by oxidative stress. They play a vital role in selenium (patho)physiology, and both dietary selenium deficiency and oversupplementation can interfere with selenoprotein activities (Becker, Gromer, Schirmer, & Müller, 2000).Influence on Circadian Clock and Chemotherapy Toxicity
Selenium compounds, particularly L-methyl-selenocysteine, can regulate the core clock protein BMAL1, thus playing a role in circadian rhythms. Selenium's ability to modulate the circadian clock is linked to its protective effects against chemotherapy toxicity in mice, demonstrating its therapeutic potential (Hu et al., 2011).Selenocysteine in Thyroid Hormone Homeostasis
Selenocysteine-containing proteins are essential in protecting thyroid cells from oxidative damage and play a significant role in thyroid hormone biosynthesis. These proteins contribute to maintaining systemic thyroid hormone homeostasis, indicating selenocysteine's importance in endocrine health.Selenium in Human Health and Disease
Selenium, integral to human well-being due to its antioxidant, anti-inflammatory, and antiviral properties, has its physiological functions carried out by selenoproteins containing selenocysteine. Both beneficial and toxic effects of selenium have been reported, with its action dependent on chemical form and concentration. This underscores the importance of understanding selenium's biochemical pathways and its implications for human health (Wrobel, Power, & Toborek, 2016).Advantages And Limitations For Lab Experiments
Advantages
Advanced techniques like gas chromatography with flame photometric detection offer precise and sensitive measurement of selenocysteine, showcasing the ability to effectively quantify and analyze this amino acid in laboratory settings (Kataoka, Miyanaga, & Makita, 1994).In Vivo
Monitoring and Imaging:Bioluminescence imaging provides a highly sensitive method for monitoring selenocysteine in vivo. This innovative approach allows for real-time observation and understanding of the physiological roles and disease mechanisms associated with selenocysteine (Zhang et al., 2019).
Genetically-Encoded Photocaged Selenocysteines:Biosynthetic selenoproteins incorporating genetically-encoded photocaged selenocysteines demonstrate the advantage of precise control over protein function and interaction. This approach enables innovative experiments in protein engineering and biochemical research (Rakauskaitė et al., 2015).
Limitations
The subtle biochemical differences between selenocysteine and its sulfur analogue, cysteine, present challenges in understanding the specific advantage of selenocysteine-based catalysis. This complexity underlines the limitations in fully elucidating the role of selenocysteine in lab experiments (Ingold et al., 2017).Structural Effects on Chemical Shifts:Investigations into the NMR properties of selenocysteine and its dimeric form, selenocystine, reveal that conformational effects significantly influence chemical shift tensors. These findings highlight the challenges in interpreting NMR data for selenium-containing compounds, underscoring the limitations in structural analysis of selenocysteine (Struppe, Zhang, & Rozovsky, 2015).
Future Directions
Bioinformatics and Selenium Research
Future research may focus on using omics technologies to study selenoproteins and the mechanisms of selenocysteine incorporation in various biological systems. This approach will enhance understanding of selenocysteine insertion and regulation of selenoprotein synthesis in mammalian cells (Santesmasses, Mariotti, & Gladyshev, 2020).Research on selenocysteine lyase
Future studies may examine the structure and mechanism of selenocysteine lyase in more depth, with a focus on elucidating its physiological role in mammals. This will help to understand how this enzyme differentiates between selenocysteine and cysteine (Mihara & Esaki, 2011).Selenium and brain diseases
Studying the role of selenoproteins, especially in the brain, is an important future direction. Given that selenium concentrations in the brain remain constant even in the presence of dietary deficiency, upcoming research may focus on the role of selenium and selenoproteins in neurological function and diseases such as Alzheimer's and Parkinson's disease (Chen & Berry, 2003).Selenium Phytoremediation
Genetic engineering to enhance selenium phytoremediation is a promising field. Future research may focus on developing transgenic plants to improve the ability to tolerate, accumulate and volatilize selenium, thus promoting environmental sustainability (Leduc et al., 2006).Proteomics and selenocysteine identification
The field of proteomics has great potential for the identification of selenocysteine-containing peptides. Future studies can utilize proteomic data to identify selenoproteins, which will enhance understanding of the biological role of selenium.properties
InChI |
InChI=1S/C3H6NO2Se/c4-2(1-7)3(5)6/h2H,1,4H2,(H,5,6)/t2-/m0/s1 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDKWRPBBCBCIGA-REOHCLBHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)N)[Se] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H](C(=O)O)N)[Se] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6NO2Se | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00881371 | |
Record name | L-Selenocysteine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00881371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Selenocysteine | |
CAS RN |
10236-58-5 | |
Record name | Selenocysteine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010236585 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Selenocysteine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB02345 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | L-Selenocysteine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00881371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 10236-58-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SELENOCYSTEINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0CH9049VIS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Melting Point |
143-146 °C | |
Record name | Selenocysteine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB02345 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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